![molecular formula C20H32N2O5 B4075457 1-[4-(2-isopropyl-5-methylphenoxy)butyl]piperazine oxalate](/img/structure/B4075457.png)
1-[4-(2-isopropyl-5-methylphenoxy)butyl]piperazine oxalate
Overview
Description
1-[4-(2-isopropyl-5-methylphenoxy)butyl]piperazine oxalate is a chemical compound that has gained attention for its potential use in scientific research applications. This compound is a piperazine derivative that has been synthesized and studied for its biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 1-[4-(2-isopropyl-5-methylphenoxy)butyl]piperazine oxalate involves its binding to serotonin receptors. This compound has been shown to be a partial agonist at the 5-HT1A receptor, which means that it can activate the receptor to a certain extent but not fully. This partial agonism is thought to be responsible for its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects
1-[4-(2-isopropyl-5-methylphenoxy)butyl]piperazine oxalate has been shown to have several biochemical and physiological effects. In animal studies, this compound has been shown to reduce anxiety-like behavior and improve depressive-like behavior. It has also been shown to increase the levels of serotonin and dopamine in certain brain regions, which are neurotransmitters that are involved in mood regulation.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[4-(2-isopropyl-5-methylphenoxy)butyl]piperazine oxalate in lab experiments is its high affinity for the 5-HT1A receptor. This makes it a potential lead for the development of new antidepressants. However, one limitation of using this compound is its partial agonism at the receptor, which may limit its efficacy as an antidepressant.
Future Directions
There are several future directions for research involving 1-[4-(2-isopropyl-5-methylphenoxy)butyl]piperazine oxalate. One area of research involves the development of more potent and selective ligands for the 5-HT1A receptor. Another area of research involves the investigation of the effects of this compound on other neurotransmitter systems, such as the glutamate system. Finally, future research could investigate the potential use of this compound in the treatment of other psychiatric disorders, such as schizophrenia.
Conclusion
In conclusion, 1-[4-(2-isopropyl-5-methylphenoxy)butyl]piperazine oxalate is a compound that has gained attention for its potential use in scientific research applications. This compound has been synthesized and studied for its biochemical and physiological effects, including its partial agonism at the 5-HT1A receptor. While this compound has potential as a lead for the development of new antidepressants, further research is needed to fully understand its mechanism of action and potential therapeutic uses.
Scientific Research Applications
1-[4-(2-isopropyl-5-methylphenoxy)butyl]piperazine oxalate has been studied for its potential use in scientific research applications. One area of research involves its use as a ligand for serotonin receptors. This compound has been shown to have high affinity for the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. This receptor is also a target for antidepressant drugs, making this compound a potential lead for the development of new antidepressants.
properties
IUPAC Name |
1-[4-(5-methyl-2-propan-2-ylphenoxy)butyl]piperazine;oxalic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H30N2O.C2H2O4/c1-15(2)17-7-6-16(3)14-18(17)21-13-5-4-10-20-11-8-19-9-12-20;3-1(4)2(5)6/h6-7,14-15,19H,4-5,8-13H2,1-3H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHBKCEWRYMAMPI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(C)C)OCCCCN2CCNCC2.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H32N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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